Cas no 19319-26-7 (2-methylbut-2-en-1-ol)

2-methylbut-2-en-1-ol structure
2-methylbut-2-en-1-ol structure
Product Name:2-methylbut-2-en-1-ol
CAS No:19319-26-7
MF:C5H10O
MW:86.1323018074036
MDL:MFCD00129715
CID:1386376
PubChem ID:6433417
Update Time:2025-04-20

2-methylbut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol, 2-methyl-, (Z)-
    • (Z)-2-methylbut-2-en-1-ol
    • 2-methylbut-2-en-1-ol
    • (Z)-2-Methyl-2-buten-1-ol
    • (Z)-2-Methyl-2-butenol
    • 2-Methylbut-2-en-1-ol, (2Z)-
    • 19319-26-7
    • 2-Methyl-2-butenol
    • 204DWM50MS
    • 2-Buten-1-ol, 2-methyl-
    • UNII-204DWM50MS
    • Angelic alcohol
    • Q27253421
    • cis-2-Methyl-2-buten-1-ol
    • 2-Methyl-but-2-ene-1-ol
    • 2-Buten-1-ol, 2-methyl-, (2Z)-
    • MDL: MFCD00129715
    • Inchi: 1S/C5H10O/c1-3-5(2)4-6/h3,6H,4H2,1-2H3/b5-3-
    • InChI Key: NEJDKFPXHQRVMV-HYXAFXHYSA-N
    • SMILES: C/C=C(\CO)/C

Computed Properties

  • Exact Mass: 86.073164938g/mol
  • Monoisotopic Mass: 86.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

2-methylbut-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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